Cas no 1821998-90-6 (rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine
• CAS No: 1821998-90-6
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 6171847
• PubChem ID: 120767001
• Update Time: 2025-06-15

rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1821998-90-6
• rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine
• EN300-1169503

• Inchi： 1S/C16H17N3O4S/c17-14-11-18(10-13(14)12-6-2-1-3-7-12)24(22,23)16-9-5-4-8-15(16)19(20)21/h1-9,13-14H,10-11,17H2/t13-,14+/m0/s1
• InChI Key： MXOARYPWMGPCQS-UONOGXRCSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C[C@H]([C@H](C2C=CC=CC=2)C1)N)(=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Additional information on rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine

Comprehensive Overview of rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine (CAS No. 1821998-90-6)

The compound rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine (CAS No. 1821998-90-6) is a chiral pyrrolidine derivative with significant potential in pharmaceutical research and organic synthesis. Its unique structural features, including the 2-nitrobenzenesulfonyl group and the phenylpyrrolidine backbone, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this molecule due to its stereochemical complexity and potential applications in targeting neurological and inflammatory pathways.

One of the most searched questions related to this compound is: "What is the synthetic route for rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine?" The synthesis typically involves multi-step reactions, starting from commercially available 4-phenylpyrrolidine precursors. Key steps include sulfonylation with 2-nitrobenzenesulfonyl chloride and resolution of the racemic mixture to obtain the desired (3R,4S) stereoisomer. The nitro group on the benzene ring enhances the compound's reactivity, making it useful for further functionalization.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine has surged due to their role in asymmetric synthesis. Pharmaceutical companies are exploring its derivatives as potential modulators of G-protein-coupled receptors (GPCRs), a hot topic in drug development. The compound's pyrrolidine core is particularly attractive because it mimics natural alkaloids, offering improved bioavailability and target specificity.

Another frequently asked question is: "What are the analytical methods for characterizing CAS No. 1821998-90-6?" Advanced techniques such as HPLC with chiral columns, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and stereochemistry. The nitrobenzenesulfonyl moiety provides a strong UV chromophore, facilitating detection in chromatographic analyses. These methods are critical for quality control in both academic and industrial settings.

The compound's stability under various conditions is another area of interest. Studies show that rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine remains stable at room temperature but may degrade under prolonged exposure to light or strong acids/bases. Proper storage in amber vials at -20°C is recommended for long-term preservation. This information is vital for researchers who often search for "storage conditions for sensitive sulfonamide compounds."

From a medicinal chemistry perspective, the 4-phenylpyrrolidin-3-amine scaffold is being investigated for its potential to cross the blood-brain barrier (BBB), a major challenge in CNS drug development. This aligns with current trends in neuroscience research, where scientists are actively searching for "new BBB-permeable small molecules." The compound's logP and polar surface area suggest moderate BBB penetration, making it a promising candidate for further optimization.

In the context of green chemistry, there's growing interest in developing more sustainable synthetic approaches for compounds like rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine. Researchers are exploring catalytic methods to reduce waste generation during sulfonylation steps. This addresses the popular search query: "How to make sulfonamide synthesis more environmentally friendly?" Recent advances in flow chemistry and biocatalysis may offer solutions for scaling up production while minimizing ecological impact.

The patent landscape surrounding CAS No. 1821998-90-6 reveals its potential in various therapeutic areas. While not yet approved for clinical use, its structural analogs appear in patents related to neuropathic pain and immune modulation. This connects to another hot search topic: "Emerging small molecules for chronic pain management." The compound's ability to potentially interact with sigma receptors makes it particularly interesting for these applications.

For computational chemists, rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine presents an excellent case study for molecular docking simulations. The nitrobenzenesulfonyl group can form multiple hydrogen bonds with protein targets, while the phenyl ring contributes to hydrophobic interactions. These features answer common queries like: "How to predict binding affinity of sulfonamide-containing compounds?" Machine learning models trained on similar structures could help accelerate virtual screening processes.

In conclusion, rac-(3R,4S)-1-(2-nitrobenzenesulfonyl)-4-phenylpyrrolidin-3-amine represents a versatile scaffold with wide-ranging applications in modern chemistry and drug discovery. Its unique combination of stereocenters, functional groups, and physicochemical properties continues to attract research attention across multiple disciplines. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may play an increasingly important role in developing next-generation therapeutics.